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Compound of Interest

Compound Name: N-(tert-Butyl)-2-chloroacetamide

Cat. No.: B131575 Get Quote

Essential Safety and Handling Guide for N-(tert-
Butyl)-2-chloroacetamide
Reference Number: CAS 15678-99-6 Molecular Formula: C₆H₁₂ClNO

This document provides crucial safety protocols and logistical plans for the handling and

disposal of N-(tert-Butyl)-2-chloroacetamide, a compound requiring careful management in a

laboratory setting. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(tert-Butyl)-2-chloroacetamide is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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Appropriate PPE is mandatory to mitigate these risks. All personnel must be trained in the

proper use and removal of their PPE to prevent contamination.[3][4]

PPE Category Recommended Equipment

Eye and Face

Chemical safety goggles meeting EN166 (EU)

or OSHA 29 CFR 1910.133 (US) standards are

required. A face shield should be worn over

goggles when there is a significant risk of

splashing.

Skin and Body

A standard laboratory coat must be worn and

kept fully buttoned. For procedures with a higher

risk of exposure, a chemical-resistant apron or

coveralls are recommended. Long pants and

closed-toe shoes are mandatory at all times in

the laboratory.[5][6]

Hand Protection

Chemical-resistant gloves are required. While

the specific breakthrough time for N-(tert-

Butyl)-2-chloroacetamide is not available, nitrile

or neoprene gloves are generally recommended

for chlorinated organic compounds. Gloves must

be inspected before use and changed

immediately if contamination is suspected.

Proper glove removal technique must be

followed to avoid skin contact.[5][7]

Respiratory

All work involving the handling of solid N-(tert-

Butyl)-2-chloroacetamide or its solutions should

be conducted in a certified chemical fume hood

to prevent inhalation of dust or vapors. If

engineering controls are insufficient, a NIOSH-

approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is critical for minimizing exposure and ensuring safe

handling.
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2.1. Preparation and Engineering Controls:

Verify Fume Hood: Before beginning work, ensure the chemical fume hood is operational

and the airflow is adequate.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and have been recently tested.[6]

Spill Kit: Ensure a chemical spill kit appropriate for solid irritants is readily available.[8]

Clear Workspace: The work area within the fume hood should be clean and uncluttered.

2.2. Weighing and Transfer:

Location: Conduct all weighing and transfer of the solid compound inside a chemical fume

hood to contain any dust.

Tools: Use clean, non-sparking spatulas or scoops for handling the solid.

Technique: When preparing solutions, add the solid N-(tert-Butyl)-2-chloroacetamide to the

solvent slowly to prevent splashing.

2.3. Post-Procedure:

Decontamination: Thoroughly decontaminate all equipment and surfaces that have come into

contact with the chemical. Use an appropriate solvent (such as isopropanol or ethanol)

followed by a wash with soap and water.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[5][9]

Emergency Procedures: Spill and Exposure
3.1. Spill Cleanup Protocol (Solid Material): In the event of a small spill (less than 10 grams)

within a fume hood:

Alert Personnel: Notify others in the immediate area of the spill.
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Don PPE: Ensure you are wearing the appropriate PPE as detailed in the table above.

Containment: Do not use dry sweeping, as this can generate airborne dust.[8]

Absorption: Gently cover the spill with a damp paper towel or absorbent pad to wet the

powder and prevent it from becoming airborne.[9]

Collection: Carefully wipe up the material, working from the outside of the spill inward. Place

the contaminated towels/pads into a designated hazardous waste bag.[1][10]

Final Decontamination: Wipe the spill area with a cloth dampened with soap and water.

Place this cloth in the waste bag as well.

Disposal: Seal the hazardous waste bag, label it clearly with the contents, and dispose of it

according to your institution's hazardous waste procedures.

For larger spills, or any spill outside of a fume hood, evacuate the area, restrict access, and

contact your institution's Environmental Health and Safety (EHS) office immediately.[10]

3.2. First Aid and Exposure:

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[5] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[5] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention.

Disposal Plan
All waste containing N-(tert-Butyl)-2-chloroacetamide must be treated as hazardous waste.
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Waste Segregation: As a halogenated organic compound, all waste must be collected in a

dedicated, properly labeled hazardous waste container for "Halogenated Organics".[5][7][11]

Do not mix with non-halogenated waste.[5][7]

Solid Waste: Collect contaminated items such as gloves, weighing papers, and absorbent

pads in a sealed and labeled hazardous waste bag or container.

Liquid Waste: Collect solutions containing N-(tert-Butyl)-2-chloroacetamide in a sealed,

compatible, and clearly labeled container for halogenated liquid waste.

Final Disposal: All hazardous waste must be disposed of through your institution's EHS office

in accordance with local, state, and federal regulations.[5]

Workflow for a Solid Chemical Spill

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b131575?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Small Spill Cleanup (Inside Fume Hood)

Spill Occurs

Alert Personnel

Don Appropriate PPEEvacuate Area
(If Large Spill)

Large Spill Small Spill

Contact EHS
(If Large Spill)

Cover with Damp
Absorbent Pad

Collect Material
(Outside-In)

Decontaminate Area
(Soap & Water)

Package & Label
Contaminated Waste

Dispose via EHS

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b131575?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.utk.edu [ehs.utk.edu]

2. ccny.cuny.edu [ccny.cuny.edu]

3. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]

4. thesafetygeek.com [thesafetygeek.com]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

6. General Rules for Working with Chemicals | Compliance and Risk Management [kent.edu]

7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

8. CCOHS: Spill Response - Chemicals [ccohs.ca]

9. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]

10. offices.austincc.edu [offices.austincc.edu]

11. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Personal protective equipment for handling N-(tert-
Butyl)-2-chloroacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131575#personal-protective-equipment-for-handling-
n-tert-butyl-2-chloroacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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